Thallium telluride

• InChI: InChI=1S/Te.2Tl
• InChI Key: HWLBIGWNGQFXNG-UHFFFAOYSA-N
• Canonical SMILES: [Te].[Tl].[Tl]
• Molecular Formula: TeTl2
• DSSTOX Substance ID: DTXSID301311776
• Molecular Weight: 536.4 g/mol
• CAS No.: 12040-13-0

Description

Thallium telluride (Tl₂Te) is a chemical compound composed of thallium and telluriumThis compound is related to the structure of Tl₅Te₃ and has been confirmed through differential scanning calorimetry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thallium telluride can be synthesized through various methods, including solid-state reactions and chemical vapor transport. One common method involves heating a stoichiometric mixture of thallium and tellurium in a sealed quartz tube under an inert atmosphere. The reaction typically occurs at high temperatures, around 500-600°C, to ensure complete formation of the compound .

Industrial Production Methods: Industrial production of this compound often involves similar high-temperature synthesis methods. The process may include additional purification steps such as zone refining to achieve high purity levels required for specific applications. The use of inert atmospheres, such as argon or nitrogen, is crucial to prevent oxidation during the synthesis .

Chemical Reactions Analysis

Types of Reactions: Thallium telluride undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, it can react with halogens to form thallium halides and tellurium halides. It also reacts with strong acids and bases, leading to the formation of different thallium and tellurium compounds .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxidizing agents such as nitric acid or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas or lithium aluminum hydride.

Substitution: Substitution reactions often involve halogens or other reactive non-metals.

Major Products: The major products formed from these reactions include thallium halides (e.g., thallium chloride, thallium bromide) and tellurium halides (e.g., tellurium tetrachloride) .

Scientific Research Applications

Thallium telluride has a wide range of scientific research applications:

Chemistry: It is used in the study of phase equilibria and thermodynamic properties of thallium compounds.

Biology and Medicine: Thallium isotopes, particularly thallium-201, are used in medical imaging, such as cardiovascular scintigraphy and tumor detection.

Industry: this compound is used in the production of infrared detectors and thermoelectric materials.

Mechanism of Action

The mechanism by which thallium telluride exerts its effects is primarily related to its electronic and structural properties. This compound can interact with various molecular targets, including enzymes and cellular structures, by mimicking the behavior of potassium ions. This can disrupt cellular processes such as ribosome stabilization and muscle contraction . Additionally, this compound’s ability to form complexes with other molecules can lead to interference with DNA synthesis and cell division .

Comparison with Similar Compounds

Thallium telluride can be compared with other tellurides and thallium compounds:

Similar Compounds:

Uniqueness: this compound’s unique combination of thallium and tellurium gives it distinct electronic properties, making it particularly valuable in specialized applications such as high-temperature superconductors and advanced optoelectronic devices .

Biological Activity

Thallium telluride (TlTe) is a compound that has garnered attention due to its unique properties and potential biological activities. This article explores the biological implications of this compound, including its mechanisms of toxicity, cellular effects, and potential therapeutic applications.

This compound is a binary compound formed from thallium (Tl) and tellurium (Te). It exhibits semiconductor properties, which have made it a subject of interest in materials science, particularly in thermoelectric applications. The compound's structure allows for significant interactions with biological systems, primarily due to the toxic nature of thallium.

Mechanisms of Toxicity

Thallium is recognized for its high toxicity, which can be attributed to several mechanisms:

• Mimicking Potassium : Thallium ions (Tl$^+$) can replace potassium ions in biological systems, disrupting potassium-dependent processes such as those mediated by Na$^+/K^+$-ATPase. This interference can lead to metabolic disturbances and cellular dysfunction .
• Oxidative Stress : Thallium exposure induces oxidative stress by generating reactive oxygen species (ROS) and inhibiting antioxidant enzymes. This imbalance can result in cellular damage and apoptosis .
• DNA Damage : Research indicates that thallium can cause genetic alterations and DNA damage. Studies have shown increased chromosomal aberrations in cells exposed to thallium compounds, suggesting a potential for mutagenesis .

Biological Effects

The biological effects of this compound are multifaceted:

• Cellular Uptake and Accumulation : Thallium can easily cross biological barriers, including the blood-brain barrier, leading to its accumulation in various tissues such as the liver, kidneys, and nervous system .
• Impact on Mitochondrial Function : Thallium has been shown to disrupt mitochondrial function, leading to decreased ATP production and increased mitochondrial permeability. This disruption contributes to cell death through necrosis or apoptosis .
• Neurotoxicity : Exposure to thallium has been linked to neurological deficits. Animal studies demonstrate that thallium can induce behavioral changes and cognitive impairments due to its effects on neural tissues .

Case Study 1: Thallium Poisoning

A notable case involved a patient who ingested a substantial dose of thallium sulfate. Analysis revealed significant cytogenetic damage in peripheral blood lymphocytes, characterized by an increase in binucleated cells with micronuclei. This case highlighted the acute effects of thallium exposure on human health .

Case Study 2: Chronic Exposure

Chronic exposure studies have shown that individuals with long-term contact with thallium compounds exhibit various symptoms, including neurological disorders and renal impairment. These findings underscore the importance of monitoring exposure levels in occupational settings .

Research Findings

Recent research has focused on the dual nature of tellurium compounds, including their potential therapeutic benefits versus their toxicological profiles:

• Therapeutic Potential : Some studies suggest that tellurium compounds may possess anticancer properties due to their ability to induce apoptosis in cancer cells while sparing normal cells .
• Nanoparticle Applications : The synthesis of tellurium nanoparticles has shown promise in enhancing the proliferation of healthy cells while exhibiting selective toxicity towards cancerous cells, indicating a potential for therapeutic use in oncology .

Data Summary

Property	This compound (TlTe)
Chemical Formula	TlTe
Toxicity Level	High
Mechanism of Action	Mimics potassium; induces oxidative stress; causes DNA damage
Biological Effects	Neurotoxicity; mitochondrial dysfunction; cellular apoptosis
Potential Therapeutic Use	Anticancer properties via selective toxicity